![molecular formula C23H30N2O2 B6499481 2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide CAS No. 953915-61-2](/img/structure/B6499481.png)
2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide
Description
The compound “2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs . It also has a morpholine ring, which is often found in fungicides, antibiotics, and other pharmaceuticals .
Chemical Reactions Analysis
The chemical reactivity of a compound depends on its structure. Benzamides, for example, can undergo reactions like hydrolysis, reduction, and reactions with Grignard reagents . Morpholines can participate in reactions like alkylation, acylation, and sulfonation .Scientific Research Applications
Neuropharmacology
This compound has been studied for its potential effects on the central nervous system. It is often used in research to understand its interaction with various neurotransmitter systems, particularly in the modulation of receptors involved in neurological disorders. Studies have shown its potential in modulating GABAergic and glutamatergic neurotransmission, which could be beneficial in treating conditions like epilepsy and anxiety disorders .
Pain Management
Research has indicated that VU0630088-1 may have analgesic properties. It has been tested in preclinical models for its ability to alleviate pain by interacting with specific pain pathways. This makes it a candidate for developing new pain relief medications, especially for chronic pain conditions that are not well-managed by current therapies .
Cancer Research
The compound has shown promise in oncology research. It has been investigated for its potential to inhibit the growth of certain cancer cell lines. Its mechanism of action may involve the disruption of cellular signaling pathways that are crucial for cancer cell proliferation and survival. This makes it a potential candidate for developing targeted cancer therapies .
Anti-inflammatory Applications
Research has also focused on the anti-inflammatory properties of VU0630088-1. It has been tested for its ability to reduce inflammation in various models of inflammatory diseases. This makes it a potential candidate for developing new anti-inflammatory drugs that could be used to treat conditions like arthritis and inflammatory bowel disease.
Each of these applications highlights the diverse potential of VU0630088-1 in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!
properties
IUPAC Name |
2,4,6-trimethyl-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-17-14-18(2)22(19(3)15-17)23(26)24-10-7-11-25-12-13-27-21(16-25)20-8-5-4-6-9-20/h4-6,8-9,14-15,21H,7,10-13,16H2,1-3H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFRKZRLZBCFXGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)NCCCN2CCOC(C2)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide](/img/structure/B6499398.png)
![4-(propan-2-yloxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide](/img/structure/B6499404.png)
![2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide](/img/structure/B6499411.png)
![N-{3-[4-(dimethylamino)phenyl]propyl}-3,5-dimethoxybenzamide](/img/structure/B6499415.png)
![2-(2,4-dichlorophenoxy)-N-{3-[4-(dimethylamino)phenyl]propyl}acetamide](/img/structure/B6499417.png)
![N-{3-[4-(dimethylamino)phenyl]propyl}-2-(4-fluorophenoxy)acetamide](/img/structure/B6499422.png)
![N-(2-methylpropyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide](/img/structure/B6499459.png)
![2-{[3-cyano-4-(furan-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinolin-2-yl]sulfanyl}-N-(4-ethylphenyl)acetamide](/img/structure/B6499460.png)
![N'-{3-[4-(dimethylamino)phenyl]propyl}-N-(2-methoxyphenyl)ethanediamide](/img/structure/B6499464.png)
![3-fluoro-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzamide](/img/structure/B6499467.png)
![4-cyano-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzamide](/img/structure/B6499468.png)
![N-[2-(2-phenylmorpholin-4-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide](/img/structure/B6499474.png)
![2-(naphthalen-2-yloxy)-N-[3-(2-phenylmorpholin-4-yl)propyl]acetamide](/img/structure/B6499475.png)
![N-[4-(2-phenylmorpholin-4-yl)butyl]adamantane-1-carboxamide](/img/structure/B6499484.png)